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Compound of Interest

Compound Name: 1-Cyclohexene-1-methanol

Cat. No.: B154202

Abstract

This technical guide provides a comprehensive overview of 1-Cyclohexene-1-methanol, a
cyclic allylic alcohol of interest to researchers and professionals in organic synthesis and drug
development. Due to a lack of specific historical records detailing its initial discovery and
synthesis, this document focuses on plausible and established synthetic routes for its
preparation. Detailed hypothetical experimental protocols, reaction mechanisms, and workflows
are presented. Furthermore, a compilation of its physicochemical properties, along with those
of its key precursors, is provided in a structured format to facilitate laboratory application.

Introduction

1-Cyclohexene-1-methanol is a valuable organic building block featuring a primary allylic
alcohol attached to a cyclohexene ring. This structure offers multiple reactive sites for further
chemical transformations, making it a useful intermediate in the synthesis of more complex
molecules. While the specific historical account of its discovery is not well-documented in
scientific literature, its synthesis can be approached through well-established and fundamental
reactions in organic chemistry.

This guide will explore two primary plausible synthetic pathways: the reduction of a carbonyl
compound, specifically 1-cyclohexene-1-carboxylic acid, and the reaction of a Grignard reagent
with formaldehyde. The methodologies for these transformations are well-understood and are
analogous to the synthesis of similar structures.
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Physicochemical Data

The following tables summarize the key physical and chemical properties of 1-Cyclohexene-1-

methanol and its logical precursors, 1-cyclohexene-1-carboxylic acid and 1-

cyclohexenecarbaldehyde. This data is essential for planning and executing synthetic

procedures and for the purification and identification of these compounds.

Table 1: Physicochemical Properties of 1-Cyclohexene-1-methanol

Property Value Reference
Molecular Formula C7H120 [1][2]
Molecular Weight 112.17 g/mol [1][2]13]
CAS Number 4845-04-9 [1][2]
Appearance Not specified

Boiling Point Not available

Density Not available

Synonyms (Cyclohex-1-en-1-yl)methanol, (1]

1-Hydroxymethylcyclohexene

Table 2: Physicochemical Properties of 1-Cyclohexene-1-carboxylic Acid

Property Value Reference
Molecular Formula C7H1002 [4115]
Molecular Weight 126.15 g/mol [41[5]

CAS Number 636-82-8 [41[5]
Appearance Solid [4]

Melting Point 35-39 °C [4161[7]
Boiling Point 133-135 °C at 14 mmHg [4]

Density 1.101 g/mL at 25 °C [4]
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Table 3: Physicochemical Properties of 1-Cyclohexenecarbaldehyde

Property Value Reference
Molecular Formula C7H100

Molecular Weight 110.15 g/mol

CAS Number 1192-88-7

Appearance Liquid

Boiling Point 61 °C at 10 mmHg [8]

Density 0.966 g/mL at 25 °C [8]

Flash Point 65 °C [8]

Proposed Synthetic Routes and Experimental
Protocols

Two robust and plausible synthetic routes to 1-Cyclohexene-1-methanol are detailed below.
These protocols are based on well-established organic chemistry principles and procedures for
analogous transformations.

Synthesis via Reduction of 1-Cyclohexene-1-carboxylic
Acid
The reduction of a carboxylic acid to a primary alcohol is a fundamental transformation in

organic synthesis. A powerful and common reducing agent for this purpose is Lithium
Aluminum Hydride (LiAIH4).

Materials:
e 1-Cyclohexene-1-carboxylic acid
e Lithium Aluminum Hydride (LiAlH4)

o Anhydrous diethyl ether or tetrahydrofuran (THF)
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e 10% Sulfuric acid (H2SOa4)
o Saturated sodium chloride solution (brine)
e Anhydrous magnesium sulfate (MgSOa)

e Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, heating mantle,
separatory funnel, rotary evaporator.

Procedure:

o Aflame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a
reflux condenser with a drying tube, and a dropping funnel is placed under an inert
atmosphere (nitrogen or argon).

» To the flask, add a suspension of LiAlH4 (e.g., 1.5 molar equivalents) in anhydrous diethyl
ether (50 mL).

o A solution of 1-cyclohexene-1-carboxylic acid (1.0 molar equivalent) in anhydrous diethyl
ether (50 mL) is added dropwise from the dropping funnel to the stirred suspension of LiAlH4
at 0 °C (ice bath). The rate of addition should be controlled to maintain a gentle reflux.

 After the addition is complete, the reaction mixture is stirred at room temperature for 2 hours,
followed by gentle reflux for an additional 2 hours to ensure complete reaction.

e The reaction is cooled to 0 °C and cautiously quenched by the sequential dropwise addition
of water (x mL, where x is the grams of LiAlH4 used), followed by 15% sodium hydroxide
solution (x mL), and finally water again (3x mL).

e The resulting white precipitate is removed by filtration, and the filter cake is washed with
diethyl ether.

e The combined organic filtrates are washed with 10% sulfuric acid, water, and then brine.

e The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
removed under reduced pressure using a rotary evaporator to yield crude 1-Cyclohexene-1-
methanol.
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¢ The product can be further purified by vacuum distillation.
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1. Assemble flame-dried glassware
under inert atmosphere.
2. Prepare LiAIH4 suspension in
anhydrous ether in the flask.
3. Add 1-cyclohexene-1-carboxylic acid
solution dropwise at 0 °C.
4. Stir at room temperature,
then reflux for 2 hours.

5. Cool to 0 °C and quench
sequentially with H20 and NaOH.
6. Filter to remove aluminum salts

and wash with ether.
7. Wash combined organic layers with
acid, water, and brine.

'

8. Dry organic layer over MgSO4
and filter.
9. Evaporate solvent under
reduced pressure.
[10. Purify by vacuum distillation)
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Grignard Reagent Preparation

1. Add Mg turnings to flame-dried 2. Add 1-bromocyclohexene solution
flask under inert atmosphere. dropwise to initiate reaction.

Reaction with Formaldehyde

3. Depolymerize paraformaldehyde 4. Stir reaction mixture
and bubble gas into Grignard reagent. at room temperature.
4 Workup and| Purification )

[5. Quench with saturated NH4CI solution)

:

6. Separate layers and extract
aqueous phase with ether.

:

7. Dry combined organic layers
over MgSO4 and filter.

8. Evaporate solvent.

[9. Purify by vacuum distillation)

- /
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-Cyclohexene-1-methanol: A Technical Guide to its
Synthesis and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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